Cas no 87778-95-8 (5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene)

5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene is a highly functionalized cyclopentadiene derivative featuring both trimethylsilyl and pentamethyl substitutions. This compound is particularly valuable in organometallic chemistry and catalysis due to its sterically hindered structure, which enhances stability and reactivity in ligand exchange reactions. The trimethylsilyl group further improves solubility in nonpolar solvents, facilitating handling in synthetic applications. Its unique substitution pattern makes it a versatile precursor for the synthesis of metallocene complexes and other organosilicon compounds. The compound’s stability under inert conditions ensures reliable performance in demanding chemical environments.
5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene structure
87778-95-8 structure
Product Name:5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene
CAS No:87778-95-8
MF:C13H24Si
MW:208.41516494751
MDL:MFCD00151193
CID:61121
PubChem ID:87577410
Update Time:2025-06-06

5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene Chemical and Physical Properties

Names and Identifiers

    • (Pentamethylcyclopentadien-1-yl)trimethylsilane
    • Trimethyl(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)silane
    • 5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene
    • trimethyl-(1,2,3,4,5-pentamethylcyclopenta-2,4-dien-1-yl)silane
    • Trimethylsilylpentamethylcyclopentadiene
    • (Pentamethylcyclopentadienyl) trimethylsilane
    • 1,2,3,4,5-Pentamethyl-5-(trimethylsilyl)-1,3-cyclopentadiene (ACI)
    • Silane, trimethyl(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)- (9CI)
    • (Pentamethylcyclopentadienyl)trimethylsilane
    • Trimethyl(pentamethylcyclopentadienyl)silane
    • trimethyl(1,2,3,4,5-pentamethylcyclopenta-2,4-dienyl)silane
    • T73025
    • CS-0368290
    • DTXSID10402071
    • Trimethyl(1,2,3,4,5-pentamethylcyclopenta-2,4-dien-1-yl)silane
    • T1670
    • 87778-95-8
    • DB-077102
    • C13H24Si
    • MFCD00151193
    • AKOS015840077
    • Trimethyl(1,2,3,4,5-pentamethyl-2,4-cyclopentadien-1-yl)silane, 97%
    • BS-50832
    • trimethyl(1,2,3,4,5-pentamethyl-2,4-cyclopentadie
    • MDL: MFCD00151193
    • Inchi: 1S/C13H24Si/c1-9-10(2)12(4)13(5,11(9)3)14(6,7)8/h1-8H3
    • InChI Key: WNTWQEUDFDAMBF-UHFFFAOYSA-N
    • SMILES: C1(=C(C)C([Si](C)(C)C)(C)C(C)=C1C)C

Computed Properties

  • Exact Mass: 208.16500
  • Monoisotopic Mass: 208.165
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.864
  • Melting Point: Not available
  • Boiling Point: 100-101 ºC (10 mmHg)
  • Flash Point: 76 ºC
  • Refractive Index: 1.488
  • PSA: 0.00000
  • LogP: 4.77130
  • Sensitiveness: moisture sensitive, store cold
  • Solubility: Not determined
  • Vapor Pressure: 0.1±0.4 mmHg at 25°C

5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene Security Information

5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene Pricemore >>

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5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene Production Method

Production Method 1

Reaction Conditions
1.1 Solvents: Tetrahydrofuran
Reference
Trimethyl(pentamethylcyclopentadienyl)silane as a mild and effective reagent for transfer of the pentamethylcyclopentadienyl ring: an improved route to monopentamethylcyclopentadienyl trihalides of the group 4 elements
Hidalgo Llinas, Gerardo; et al, Journal of Organometallic Chemistry, 1988, 340(1), 37-40

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran
1.2 Solvents: Tetrahydrofuran
Reference
Structural features in electron-deficient (η-pentamethylcyclopentadienyl)titanium-diene complexes and their catalysis in the selective oligomerization of conjugated dienes
Yamamoto, Hitoshi; et al, Organometallics, 1989, 8(1), 105-19

Production Method 3

Reaction Conditions
1.1 Solvents: Benzene
Reference
Facile reduction of organometallic halides with bis(pentamethylcyclopentadienyl)ytterbium and the x-ray structure of (C5Me5)2YbCl(THF)
Yasuda, Hajime; et al, Chemistry Letters, 1989, (7), 1309-12

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -20 °C; -20 °C → 20 °C; 2 h, 20 °C
2.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

Production Method 5

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 12 h, rt
Reference
Luminescent η5-pentamethylcyclopentadienyl tantalum(V) complexes: synthesis, characterization, and emission spectroscopy
Tonzetich, Zachary J.; et al, Inorganica Chimica Acta, 2003, 345, 340-344

Production Method 6

Reaction Conditions
Reference
Synthesis and dynamic behavior of some pentamethylcyclopentadienylsilanes and -germanes
Jutzi, Peter; et al, Journal of Organometallic Chemistry, 1983, 252(1), 29-36

Production Method 7

Reaction Conditions
1.1 Reagents: Potassium hydride Solvents: Tetrahydrofuran ;  1 h, -30 °C; -30 °C → rt; 2 h, 70 °C
2.1 Solvents: Tetrahydrofuran ;  0 °C; 12 h, rt
Reference
Luminescent η5-pentamethylcyclopentadienyl tantalum(V) complexes: synthesis, characterization, and emission spectroscopy
Tonzetich, Zachary J.; et al, Inorganica Chimica Acta, 2003, 345, 340-344

Production Method 8

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

Production Method 9

Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

Production Method 10

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → 20 °C; 1 h, 20 °C
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -20 °C; -20 °C → 20 °C; 2 h, 20 °C
3.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

Production Method 11

Reaction Conditions
1.1 Solvents: Benzene
Reference
Facile reduction of organometallic halides with bis(pentamethylcyclopentadienyl)ytterbium and the x-ray structure of (C5Me5)2YbCl(THF)
Yasuda, Hajime; et al, Chemistry Letters, 1989, (7), 1309-12

5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene Raw materials

5-(Trimethylsilyl)-1,2,3,4,5-pentamethyl-1,3-cyclopentadiene Preparation Products

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